Cas no 88167-06-0 (1,6-Hexanedione, 1,6-bis(4-propoxyphenyl)-)

• Product name: 1,6-Hexanedione, 1,6-bis(4-propoxyphenyl)-
• CAS No: 88167-06-0
• MF: C₂₄H₃₀O₄
• MW: 382.492607593536
• CID: 642601
• PubChem ID: 3102724

1,6-Hexanedione, 1,6-bis(4-propoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanedione, 1,6-bis(4-propoxyphenyl)-
• 1,6-bis(4-propoxyphenyl)hexane-1,6-dione
• 1,6-bis[4-(propyloxy)phenyl]hexane-1,6-dione
• AKOS000505090
• DTXSID00389246
• 88167-06-0
• AG-690/09749012

• Inchi： InChI=1S/C24H30O4/c1-3-17-27-21-13-9-19(10-14-21)23(25)7-5-6-8-24(26)20-11-15-22(16-12-20)28-18-4-2/h9-16H,3-8,17-18H2,1-2H3
• InChI Key： YZBLTPXUMRLDJX-UHFFFAOYSA-N
• SMILES： CCCOC1=CC=C(C=C1)C(=O)CCCCC(=O)C2=CC=C(C=C2)OCCC

Computed Properties

• Exact Mass: 382.21440943g/mol
• Monoisotopic Mass: 382.21440943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 13
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6Ų
• XLogP3: 5.3